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Compound of Interest

Compound Name: Dimex

Cat. No.: B094397

For Researchers, Scientists, and Drug Development Professionals

Dimethoate, a widely utilized organophosphate insecticide, is chemically identified as O,O-
dimethyl S-[2-(methylamino)-2-oxoethyl] phosphorodithioate.[1] This guide provides a
comprehensive overview of its chemical structure, properties, and the methodologies used for
its synthesis and characterization, tailored for a technical audience.

Chemical Identity and Physicochemical Properties

The fundamental structural and physical characteristics of Dimethoate are summarized below.
These properties are crucial for understanding its behavior in biological and environmental
systems.

Table 1: Chemical Identifiers for Dimethoate

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b094397?utm_src=pdf-interest
https://en.wikipedia.org/wiki/Dimethoate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094397?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Identifier Value

0,0-dimethyl S-[2-(methylamino)-2-oxoethyl]

UPAC Name phosphorodithioate[1]

SMILES String CNC(=0)CSP(=S)(0OC)0CJ[1]

INChl Key MCWXGJITAZMZEV-UHFFFAOYSA-N[1]
Molecular Formula C5H12NO3PS2[1]

CAS Number 60-51-5[1]

Table 2: Physicochemical Properties of Dimethoate

Property Value

Molar Mass 229.26 g/mol [1]

Appearance Grey-white crystalline solid[1]
Density 1.3 g/cm3 (solid)[1]

Melting Point 43 to 45 °CJ[1]

Boiling Point 117 °C at 10 Pa[1]

Solubility in Water 2.5 g/100 mL[1]

Synthesis and Structural Elucidation: Experimental
Protocols

The synthesis and structural confirmation of Dimethoate involve specific chemical reactions
and analytical techniques.

Synthesis of Dimethoate

A common industrial synthesis of Dimethoate involves a multi-step process. The following
protocol is based on established methodologies:
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e Formation of O,0-dimethyl phosphorodithioate: Phosphorus pentasulfide is reacted with
methanol. This reaction is typically carried out in the presence of a catalyst. The resulting
0,0-dimethyl phosphorodithioate is then converted to its sodium salt.

e Reaction with N-methyl-2-chloroacetamide: The sodium salt of O,O-dimethyl
phosphorodithioate is reacted with N-methyl-2-chloroacetamide. This reaction is often
performed in a continuous reactor system to generate the crude Dimethoate.

 Purification: The crude product is then purified, commonly through reduced pressure
distillation, to yield the final Dimethoate product.[2]

Structural Characterization Protocols

The confirmation of the chemical structure of synthesized Dimethoate is achieved through
various spectroscopic methods.

e Mass Spectrometry (MS): Electron ionization mass spectrometry (EI-MS) of Dimethoate
typically shows a molecular ion peak corresponding to its molecular weight. Fragmentation
patterns can be analyzed to confirm the presence of key structural motifs.

« Infrared (IR) Spectroscopy: Fourier-transform infrared (FTIR) spectroscopy reveals
characteristic absorption bands for the functional groups present in Dimethoate. Key
expected peaks would include those for P=S, P-O-C, C=0 (amide), and N-H bonds.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectroscopy provides
detailed information about the chemical environment of the hydrogen and carbon atoms in
the molecule, allowing for a complete structural assignment.

Mechanism of Action and Metabolism

Dimethoate exerts its insecticidal effect by inhibiting the enzyme acetylcholinesterase (AChE),
a critical component of the nervous system.[1] Its metabolism in biological systems is a key
factor in its toxicity.

Acetylcholinesterase Inhibition Pathway

The diagram below illustrates the mechanism by which Dimethoate disrupts nerve function.
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Caption: Mechanism of Acetylcholinesterase Inhibition by Dimethoate.

Metabolic Pathway of Dimethoate

Upon entering a biological system, Dimethoate undergoes metabolic transformation, primarily
through oxidation, to its more potent and toxic metabolite, Omethoate.
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Caption: Metabolic Pathway of Dimethoate to Omethoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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